Cas no 690644-01-0 (2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide)

• Product name: 2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide
• CAS No: 690644-01-0
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 5419791

2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-[[4-(2-methylpiperidine-1-carbonyl)phenyl]methyl]benzenesulfonamide
• 2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide

• InChI Key： YBCCETZWUAOMGC-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(C(N3CCCCC3C)=O)C=C2)(=O)=O)=CC(C)=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide

Introduction to 2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide (CAS No. 690644-01-0)

2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide, also known by its CAS number 690644-01-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a sulfonamide group, a benzene ring, and a piperidine moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biological studies.

The chemical structure of 2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide is composed of a benzene ring substituted with two methyl groups at the 2 and 5 positions. The sulfonamide group is attached to the benzene ring at the 1 position, and the nitrogen atom of the sulfonamide group is bonded to a phenylmethyl group, which itself is substituted with a 2-methylpiperidine-1-carbonyl moiety. This intricate structure provides the compound with a high degree of functional versatility and potential for interaction with various biological targets.

Recent research has focused on the pharmacological properties of 2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has demonstrated efficacy in reducing oxidative stress, which is often associated with inflammatory processes.

In addition to its anti-inflammatory properties, 2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide has been investigated for its potential as an anticonvulsant agent. Preclinical studies have shown that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this effect is thought to involve modulation of ion channels and neurotransmitter systems in the brain, which are critical for maintaining neuronal excitability.

The therapeutic potential of 2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide extends beyond inflammation and epilepsy. Recent studies have also explored its use in cancer therapy. Research has indicated that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and blocking cell cycle progression. Specifically, it has shown promise in targeting certain types of solid tumors, such as breast and lung cancer. The exact mechanisms by which it exerts these anticancer effects are still under investigation but are believed to involve modulation of signaling pathways involved in cell survival and growth.

The safety profile of 2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further clinical development. However, as with any new drug candidate, comprehensive safety evaluations will be necessary before it can be advanced to human trials.

In conclusion, 2,5-dimethyl-N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide (CAS No. 690644-01-0) represents a promising compound with diverse therapeutic applications. Its unique chemical structure confers it with potent anti-inflammatory, analgesic, anticonvulsant, and anticancer properties. Ongoing research continues to uncover new aspects of its pharmacological profile and potential clinical uses. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of therapeutic agents available for treating various diseases.